Cas no 200802-01-3 (3,4-Dichloro-N-methoxy-N-methylbenzamide)
3,4-Dichloro-N-methoxy-N-methylbenzamide is a specialized chemical compound primarily used as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. Its structure features dichloro substitution on the benzene ring, enhancing reactivity in electrophilic aromatic substitution and cross-coupling reactions. The N-methoxy-N-methylamide (Weinreb amide) moiety serves as a versatile carbonyl equivalent, enabling controlled transformations into ketones or aldehydes via Grignard or organolithium reagents. This functional group also improves solubility and stability compared to traditional amides. The compound's high purity and consistent performance make it valuable for precision applications in research and industrial processes, particularly where selective functionalization is critical.
200802-01-3 structure
Product Name:3,4-Dichloro-N-methoxy-N-methylbenzamide
CAS No:200802-01-3
MF:C9H9Cl2NO2
MW:234.079260587692
CID:1077680
PubChem ID:11413642
Update Time:2025-06-07
3,4-Dichloro-N-methoxy-N-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dichloro-N-methoxy-N-methylbenzamide
- 3,4-Dichloro-N-methoxy-N-methylbenzenecarboxamide
- 3,4-dichloro-N-methoxy-N-methyl-benzamide
- AG-A-47835
- AG-A-47836
- AGN-PC-008MCQ
- CTK7B4146
- N-methoxy-N-methyl-3,4-dichlorobenzamide
- SBB098172
- MFCD08689664
- F1903-0350
- DTXSID40465114
- J-511144
- 200802-01-3
- 6Y-0602
- AKOS005070851
- SCHEMBL2655175
- DA-08522
- HGNZLPFQRSFKBT-UHFFFAOYSA-N
-
- MDL: MFCD08689664
- Inchi: 1S/C9H9Cl2NO2/c1-12(14-2)9(13)6-3-4-7(10)8(11)5-6/h3-5H,1-2H3
- InChI Key: HGNZLPFQRSFKBT-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)C(N(C)OC)=O)Cl
Computed Properties
- Exact Mass: 233.00117
- Monoisotopic Mass: 233.0010339g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
3,4-Dichloro-N-methoxy-N-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM309295-5g |
3,4-Dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 95% | 5g |
$490 | 2021-06-16 | |
| Chemenu | CM309295-5g |
3,4-Dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 95% | 5g |
$490 | 2022-06-12 | |
| Apollo Scientific | OR12073-1g |
3,4-Dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 1g |
£94.00 | 2023-09-01 | ||
| Apollo Scientific | OR12073-5g |
3,4-Dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 5g |
£174.00 | 2023-09-01 | ||
| Apollo Scientific | OR12073-10g |
3,4-Dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 10g |
£264.00 | 2023-09-01 | ||
| TRC | D650488-50mg |
3,4-Dichloro-N-methoxy-N-methylbenzenecarboxamide |
200802-01-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D650488-100mg |
3,4-Dichloro-N-methoxy-N-methylbenzenecarboxamide |
200802-01-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D650488-500mg |
3,4-Dichloro-N-methoxy-N-methylbenzenecarboxamide |
200802-01-3 | 500mg |
$ 185.00 | 2022-06-05 | ||
| Life Chemicals | F1903-0350-0.25g |
3,4-dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 95%+ | 0.25g |
$205.0 | 2023-09-07 | |
| Life Chemicals | F1903-0350-0.5g |
3,4-dichloro-N-methoxy-N-methylbenzamide |
200802-01-3 | 95%+ | 0.5g |
$216.0 | 2023-09-07 |
3,4-Dichloro-N-methoxy-N-methylbenzamide Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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